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Compound of Interest

Compound Name: 4-Ethyl-3-heptene

Cat. No.: B15176443 Get Quote

A comprehensive search for the applications of 4-Ethyl-3-heptene in materials science has

revealed no specific, documented uses of this compound in the synthesis of polymers or other

materials.

The available information on 4-Ethyl-3-heptene is primarily limited to its chemical and physical

properties. While it is classified as an unsaturated hydrocarbon, a class of molecules that can

sometimes serve as monomers in polymerization reactions, there is no evidence in the current

scientific literature to suggest that 4-Ethyl-3-heptene has been utilized for this purpose.[1]

Consequently, it is not possible to provide application notes, experimental protocols, or

quantitative data on material properties related to 4-Ethyl-3-heptene, as no such applications

have been reported.

For researchers and scientists interested in the fundamental properties of this compound, the

following data has been compiled from various chemical databases.

Chemical and Physical Properties of 4-Ethyl-3-
heptene
A summary of the key physical and chemical properties of 4-Ethyl-3-heptene is presented

below. This information is essential for any potential future investigation into its use in materials

science.
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Property Value Reference

Molecular Formula C₉H₁₈ [2][3]

Molecular Weight 126.24 g/mol [2][4]

CAS Number 33933-74-3 [3][5][6]

Boiling Point 144.8 °C at 760 mmHg [2]

Density 0.74 g/cm³ [2]

Flash Point 22.5 °C [2]

Refractive Index 1.425 [2]

Vapor Pressure 6.3 mmHg at 25°C [2]

Potential Research Directions
Given the lack of existing research, the field is open for novel investigations into the potential of

4-Ethyl-3-heptene in materials science. A logical first step would be to explore its viability as a

monomer. The following conceptual workflow outlines a potential research approach.

Conceptual Research Workflow for 4-Ethyl-3-heptene

4-Ethyl-3-heptene
Monomer

Polymerization Reaction

Initiator + Catalyst

Poly(4-ethyl-3-heptene) Material Characterization
(e.g., DSC, TGA, GPC, Tensile Testing)

Structure-Property
Relationship Analysis Potential Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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